Cas no 659-05-2 (13-Azabicyclo[7.3.1]tridecane)

• Product Name: 13-Azabicyclo[7.3.1]tridecane
• CAS No: 659-05-2
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 2701740
• PubChem ID: 85935194
• Update Time: 2025-04-21

13-Azabicyclo[7.3.1]tridecane Chemical and Physical Properties

Names and Identifiers

• 659-05-2
• DTXSID001307879
• 13-Azabicyclo[7.3.1]tridecane

• Inchi： 1S/C12H23N/c1-2-4-7-11-9-6-10-12(13-11)8-5-3-1/h11-13H,1-10H2
• InChI Key： IJHVFTDRRYNGBF-UHFFFAOYSA-N
• SMILES： N1C2CCCCCCCC1CCC2

Computed Properties

• Exact Mass: 181.183049738Da
• Monoisotopic Mass: 181.183049738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų